2-bromo-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-5-methoxybenzamide

• IUPAC Name: 2-bromo-N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)-5-methoxybenzamide
• InChI: InChI=1S/C16H18BrNO3S/c1-16(20,8-11-5-6-22-9-11)10-18-15(19)13-7-12(21-2)3-4-14(13)17/h3-7,9,20H,8,10H2,1-2H3,(H,18,19)
• InChI Key: YTLYVXYCRZVQKP-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC=C1)(CNC(=O)C2=C(C=CC(=C2)OC)Br)O
• Molecular Formula: C16H18BrNO3S
• Molecular Weight: 384.3 g/mol

Description

The compound “2-bromo-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-5-methoxybenzamide” is a complex organic molecule that contains several functional groups. It has a benzamide group, a thiophene group, a bromo group, a hydroxy group, and a methoxy group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzamide and thiophene groups are both aromatic, which could potentially influence the compound’s reactivity and stability.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the polar amide and hydroxy groups could potentially increase the compound’s solubility in polar solvents.

Scientific Research Applications

Suzuki–Miyaura Coupling Reagents

• Role of 2-bromo-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-5-methoxybenzamide :
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Anti-Inflammatory and Analgesic Activities

• Biological Potential :
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Thiophene Derivatives Synthesis

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Cytotoxic Activity

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many thiophene derivatives exhibit pharmacological properties such as anticancer, anti-inflammatory, and antimicrobial activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and potential harm.

Future Directions

Thiophene derivatives are a topic of ongoing research due to their wide range of biological activities. Future research could potentially focus on synthesizing new thiophene derivatives and investigating their properties and potential applications.